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Compound Focus: Difenpiramide

CAS No.: 51484-40-3

Cat. No.: S526059

Difenpiramide is a non-steroidal anti-inflammatory drug (NSAID). The table below summarizes its core

characteristics based on the available historical data [1] [2] [3]:

Property Description

Drug Class Non-steroidal anti-inflammatory drug (NSAID) [1]
Chemical Classification Indoleacetic acid derivative [2]

Molecular Formula C19H16N20 [1]

Molar Mass 288.350 g-mol~* [1]

LDso (Oral, Rat) 1966 mg/kg [3]

EDso (Rat Carrageenan Edema) 19.9 mg/kg [3]

Experimental Data from Preclinical Studies

Early research involved standard preclinical models to evaluate the drug's efficacy and safety. Key

experimental findings are summarized below [3]:
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Study Aspect Model/Organism Key Findings | Metabolites Identified
Anti-inflammatory  Rat Carrageenan-Induced Effective, with an EDso of 19.9 mg/kg.
Efficacy Edema
Acute Toxicity Rat (oral), Dog 1966 mg/kg (rat); 74000 mg/kg (dog).
(LDso)
Metabolism Study  Rat, Dog, Human, Rat Metabolites: Biphenylylacetic acid, p-

Tissue Homogenate Hydroxybiphenylylacetic acid, a-Aminopyridine.
Analytical TLC, UV Spectroscopy, GC-  Used for identification of the drug and its
Methods MS, HPLC metabolites.

Experimental Protocol for Metabolism Studies

The following workflow reconstructs the general methodology used in early metabolism studies for

Difenpiramide, based on the techniques reported [3].
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Experimental workflow for Difenpiramide metabolism studies

Limitations and Future Research Directions

The available data on Difenpiramide is from the 1970s and 1980s, indicating a lack of recent clinical

development. Key limitations and potential research questions include:

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s526059?utm_src=pdf-body-img
https://www.smolecule.com/products/s526059?utm_src=pdf-body
https://www.smolecule.com/products/s526059?utm_src=pdf-body
https://www.smolecule.com/products/s526059?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

o Stalled Development: The most recent scientific review article from 2020 classifies Difenpiramide
but does not discuss any new research, suggesting its development may have been discontinued [2].

¢ Unknown Development Status: The reasons for its apparent lack of advancement to widespread
clinical use are not documented in the available information.

e Open Questions: Future research would need to address its specific mechanism of action (e.g.,
COX-1/COX-2 selectivity), full pharmacokinetic profile, and long-term safety and efficacy in
humans, for which no data was found.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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